Isopropyl Valerate: A Technical Guide to its Chemical Properties and Applications
Isopropyl Valerate: A Technical Guide to its Chemical Properties and Applications
An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals
Abstract
Isopropyl valerate (B167501), also known as isopropyl pentanoate, is an ester characterized by its distinct fruity aroma, reminiscent of apples and pineapple. This property makes it a valuable compound in the flavor and fragrance industries. Beyond its sensory characteristics, a thorough understanding of its chemical and physical properties is essential for its application in research, development, and quality control. This technical guide provides a comprehensive overview of the core chemical properties of isopropyl valerate, detailed experimental protocols for its synthesis and analysis, and a summary of its safety and reactivity profile.
Chemical Identity and Physical Properties
Isopropyl valerate is a colorless liquid with the molecular formula C₈H₁₆O₂.[1][2] Its identity is well-defined by various chemical identifiers and it possesses a specific set of physical properties that are crucial for its handling, formulation, and application.
Table 1: Chemical Identifiers for Isopropyl Valerate
| Identifier | Value |
| IUPAC Name | propan-2-yl pentanoate[2] |
| Synonyms | Isopropyl pentanoate, Valeric acid, isopropyl ester[1][2] |
| CAS Number | 18362-97-5[1][2] |
| Molecular Formula | C₈H₁₆O₂[1][2] |
| Molecular Weight | 144.21 g/mol [1][2] |
| InChIKey | OCAIYHCKLADPEG-UHFFFAOYSA-N[3] |
| SMILES | CCCCC(=O)OC(C)C[4] |
Table 2: Physical and Chemical Properties of Isopropyl Valerate
| Property | Value |
| Appearance | Colorless clear liquid |
| Odor | Fruity, apple, pineapple[4] |
| Boiling Point | 162.84°C (estimate)[1] |
| Melting Point | -63.35°C (estimate)[1] |
| Density | 0.855 - 0.861 g/cm³ @ 25°C[5] |
| Flash Point | 46.7 °C[1] |
| Vapor Pressure | 2.91 mmHg @ 25°C[1] |
| Refractive Index | 1.398 - 1.404 @ 20°C[5] |
| Solubility | Soluble in ethanol, methanol, isopropanol[4] |
| XLogP3-AA | 2.3[2][4] |
Synthesis and Reactivity
Synthesis via Fischer Esterification
Isopropyl valerate is commonly synthesized via the Fischer esterification of valeric acid with isopropanol (B130326), using a strong acid catalyst such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[6] This is a reversible reaction where the equilibrium is driven towards the product by using an excess of one reactant (typically the alcohol) or by removing water as it is formed.[6]
Reactivity Profile
As an ester, isopropyl valerate is susceptible to hydrolysis back to valeric acid and isopropanol, a reaction catalyzed by both acids and bases. It can react vigorously with strong oxidizing agents, strong acids, and strong bases.[7] The ester functional group is the primary site of reactivity.
Experimental Protocols
Protocol for Synthesis: Fischer Esterification
This protocol is a representative procedure for the synthesis of isopropyl valerate.
Materials:
-
Valeric acid
-
Isopropanol (reagent grade)
-
Concentrated sulfuric acid (H₂SO₄)
-
5% Sodium bicarbonate (NaHCO₃) aqueous solution
-
Saturated sodium chloride (brine) solution
-
Anhydrous sodium sulfate (B86663) (Na₂SO₄)
-
Ethyl acetate (B1210297) (for extraction)
-
Round-bottom flask, reflux condenser, separatory funnel, heating mantle, rotary evaporator
Procedure:
-
To a 100 mL round-bottom flask, add valeric acid (e.g., 0.1 mol) and an excess of isopropanol (e.g., 0.3-0.5 mol).[4]
-
Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.5-1 mL) to the mixture while swirling.[4]
-
Add boiling chips, attach a reflux condenser, and heat the mixture to a gentle reflux for 2-4 hours.[1] The reaction can be monitored by Thin-Layer Chromatography (TLC).
-
After the reaction is complete, allow the mixture to cool to room temperature.
-
Remove the excess isopropanol using a rotary evaporator.[2]
-
Dissolve the residue in ethyl acetate (e.g., 50 mL) and transfer it to a separatory funnel.
-
Wash the organic layer sequentially with 50 mL of water, two 25 mL portions of 5% sodium bicarbonate solution (to neutralize the acid catalyst), and finally with 25 mL of brine.[2][4]
-
Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous sodium sulfate.[4]
-
Decant or filter the solution to remove the drying agent, and concentrate the filtrate on a rotary evaporator to yield the crude isopropyl valerate.
-
The product can be further purified by simple or fractional distillation if required.
Protocol for Analysis: GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the identification and quantification of volatile compounds like isopropyl valerate in complex mixtures, such as flavor and fragrance formulations.[8][9]
Instrumentation & Materials:
-
Gas chromatograph with a mass spectrometer detector (GC-MS)
-
Appropriate GC column (e.g., non-polar or medium-polarity column like DB-5ms)
-
Helium (carrier gas)
-
Sample vials
-
Solvent for dilution (e.g., dichloromethane (B109758) or ethanol)
-
Isopropyl valerate standard for reference
Procedure:
-
Sample Preparation: Prepare a dilute solution of the sample containing isopropyl valerate in a suitable solvent. For quantitative analysis, a series of calibration standards should be prepared.
-
Instrument Setup:
-
Injector: Set to a temperature of ~250°C.
-
Oven Program: A typical temperature program might start at 50°C, hold for 1-2 minutes, then ramp at 10°C/min to 250°C and hold for 5 minutes. This program should be optimized based on the sample matrix.
-
Carrier Gas: Set a constant flow rate for helium (e.g., 1 mL/min).
-
MS Detector: Set the transfer line temperature to ~280°C. The ion source temperature is typically set to ~230°C. Acquire data in full scan mode (e.g., m/z 40-400) for identification.
-
-
Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.
-
Data Analysis: Identify the isopropyl valerate peak by its retention time, which should match that of the standard. Confirm the identity by comparing the acquired mass spectrum with a library spectrum (e.g., NIST) or the spectrum of the standard.[9] The mass spectrum will show characteristic fragment ions.
Spectroscopic Data
Spectroscopic analysis is critical for the structural elucidation and confirmation of isopropyl valerate.
-
¹H NMR: The proton NMR spectrum will show characteristic signals for the pentanoate chain and the isopropyl group.
-
¹³C NMR: The carbon NMR spectrum will show distinct peaks for each of the eight carbon atoms in the molecule.
-
Mass Spectrometry (MS): Electron ionization (EI) mass spectrometry typically results in fragmentation. Key fragments for isopropyl valerate would include ions corresponding to the loss of the isopropoxy group and cleavage at various points along the pentyl chain.
-
Infrared (IR) Spectroscopy: The IR spectrum is dominated by a strong carbonyl (C=O) stretching absorption band characteristic of esters, typically found around 1735-1750 cm⁻¹.
Safety and Handling
Isopropyl valerate is classified as a flammable liquid and vapor.[2] It is essential to handle the compound in a well-ventilated area and away from sources of ignition.
Table 3: GHS Hazard Information for Isopropyl Valerate
| Hazard Class | Pictogram | Signal Word | Hazard Statement |
| Flammable Liquids (Category 3) | GHS02 (Flame) | Warning | H226: Flammable liquid and vapor[2] |
Precautionary Statements:
-
P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]
-
P233: Keep container tightly closed.[2]
-
P280: Wear protective gloves/eye protection/face protection.
-
P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.
Applications and Relevance
The primary application of isopropyl valerate stems from its organoleptic properties. Its relationship between chemical structure and application is straightforward.
-
Food and Beverage Industry: It is used as a flavoring agent to impart fruity notes to products like candies, baked goods, and beverages.[1]
-
Fragrance and Cosmetic Industry: Its pleasant aroma makes it a common ingredient in perfumes, lotions, and other scented personal care products.[1]
-
Pharmaceutical Industry: There is potential for its use in pharmaceutical formulations, likely as a flavoring agent to improve the palatability of oral medications.[1]
Conclusion
Isopropyl valerate is a well-characterized ester with a significant role in the flavor and fragrance industries. Its synthesis is straightforward, typically achieved through Fischer esterification, and its chemical properties are well-documented. The analytical methods outlined in this guide provide robust means for quality control and research. A comprehensive understanding of its physical properties, reactivity, and safety profile is paramount for its effective and safe application by researchers, scientists, and professionals in drug development and other chemical industries.
References
- 1. benchchem.com [benchchem.com]
- 2. benchchem.com [benchchem.com]
- 3. Organic Syntheses Procedure [orgsyn.org]
- 4. documents.thermofisher.com [documents.thermofisher.com]
- 5. Isopropyl valerate | SIELC Technologies [sielc.com]
- 6. Fischer Esterification [organic-chemistry.org]
- 7. cerritos.edu [cerritos.edu]
- 8. GC-MS: A Key Tool for Flavor and Fragrance Analysis [hplcvials.com]
- 9. rroij.com [rroij.com]
